1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

Specification

• CAS No.: 1334372-45-0
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.384
• IUPAC Name: 1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• Standard InChI: InChI=1S/C18H20N4O2/c1-11-14(12(2)24-21-11)7-8-17(23)22-9-13(10-22)18-19-15-5-3-4-6-16(15)20-18/h3-6,13H,7-10H2,1-2H3,(H,19,20)
• Standard InChI Key: VNJPJKYPGUEZIA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CC(C2)C3=NC4=CC=CC=C4N3

Introduction

1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a complex organic compound belonging to the benzimidazole class, characterized by its bicyclic structure consisting of a benzene ring fused to an imidazole ring. This compound incorporates additional functional groups, including an azetidine and an isoxazole moiety, which may confer significant biological activity and potential therapeutic applications.

Synthesis and Characterization

The synthesis of 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one typically involves multi-step reactions. Common synthetic routes for similar compounds require careful optimization of reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Spectroscopic Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the compound's molecular structure and purity.

Potential Biological Activities

Given its structural complexity and the presence of benzimidazole, azetidine, and isoxazole moieties, 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one may exhibit significant biological activities. Benzimidazoles are known for their antimicrobial and antiparasitic properties, while isoxazoles have been explored for their potential in treating various diseases due to their pharmacological activities.